3-[2-(2,4-dichloroanilino)-1-nitrovinyl]-2-benzofuran-1(3H)-one

• IUPAC Name: 3-[(E)-2-(2,4-dichloroanilino)-1-nitroethenyl]-3H-2-benzofuran-1-one
• InChI: InChI=1S/C16H10Cl2N2O4/c17-9-5-6-13(12(18)7-9)19-8-14(20(22)23)15-10-3-1-2-4-11(10)16(21)24-15/h1-8,15,19H/b14-8+
• InChI Key: UEPIEZULJUUGTH-RIYZIHGNSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(OC2=O)C(=CNC3=C(C=C(C=C3)Cl)Cl)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C2C(=C1)C(OC2=O)/C(=C\NC3=C(C=C(C=C3)Cl)Cl)/[N+](=O)[O-]
• Molecular Formula: C16H10Cl2N2O4
• Molecular Weight: 365.2 g/mol

Description

3-[2-(2,4-dichloroanilino)-1-nitrovinyl]-2-benzofuran-1(3H)-one (DCNBF) is a synthetic molecule that has been used in numerous scientific research applications. It is a member of the benzofuran family of compounds, and has been studied for its biochemical and physiological effects.

Scientific Research Applications

Reactivity and Synthesis

• Reactivity with Enol Ethers : Nitrovinyl-substituted quinones, including compounds similar to 3-[2-(2,4-dichloroanilino)-1-nitrovinyl]-2-benzofuran-1(3H)-one, react with enol ethers through two pathways: forming quinoid carbocycles or dihydrobenzofurans via conjugate addition followed by ring closure (Noland & Kedrowski, 2002).

• Synthesis of Quinoid Heterocycles : Such compounds can react with furans, indoles, and endocyclic enol ethers to form angular fused heterocyclic quinoid ring systems, indicating potential in synthesizing complex organic structures (Noland & Kedrowski, 1999).

Photochemical and Thermal Properties

• Photochromic Properties : Related compounds exhibit photochromic behavior in an amorphous phase, suggesting applications in photoresponsive materials (Yamaguchi, Takami & Irie, 2008).

• Dielectric and Thermal Properties : The methacrylate polymer bearing chalcone side group, derived from benzofuran compounds, displays notable dielectric and thermal properties, indicating potential in material science applications (Çelik & Coskun, 2018).

Catalysis and Biological Activity

• Catalysis in Asymmetric Michael Addition Reactions : The compound class shows promise in organocatalysis, particularly in asymmetric Michael addition reactions, yielding chiral products (Li et al., 2012).

• Antimicrobial and Antioxidant Activity : Derivatives of benzofuran have been synthesized and shown to possess antimicrobial and antioxidant activities, suggesting pharmaceutical research applications (Veerapur et al., 2023).

Crystal Structure Analysis

• Crystal Structure of Benzofuran Derivatives : Research on the crystal structure of similar benzofuran compounds provides insights into molecular conformation and potential for further applications in crystallography and drug design (Salim et al., 2015).